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Compound of Interest

Compound Name: Oxolinic Acid

Cat. No.: B1678063

Essential Safety and Handling Guide for Oxolinic
Acid

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel handling Oxolinic Acid. It is designed to be a primary resource for researchers,

scientists, and drug development professionals, ensuring safe laboratory practices and building
trust through comprehensive, value-added information beyond the product itself.

Personal Protective Equipment (PPE)

When handling Oxolinic Acid, it is crucial to use appropriate personal protective equipment to
avoid personal contact, including inhalation.[1] The recommended PPE includes:

o Eye and Face Protection: Safety goggles with side-shields are required to protect against
dust and splashes.[2][3][4]

e Hand Protection: Wear compatible, chemical-resistant gloves tested to a relevant standard
(e.g., Europe EN 374, US F739).[1][2][3][4] Nitrile or butyl rubber gloves are highly
recommended for handling acids.[5]

o Body Protection: A lab coat or impervious clothing is necessary to prevent skin contact.[2][3]
[4][6] For situations with a higher risk of exposure, a full suit may be required.[6]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1678063?utm_src=pdf-interest
https://www.benchchem.com/product/b1678063?utm_src=pdf-body
https://www.benchchem.com/product/b1678063?utm_src=pdf-body
https://www.benchchem.com/product/b1678063?utm_src=pdf-body
https://www.benchchem.com/product/b1678063?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/16789m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Oxolinic-Acid
https://he01.tci-thaijo.org/index.php/jhealthres/article/download/189011/132426/
https://file.medchemexpress.com/batch_PDF/HY-B1002/Oxolinic-acid-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16789m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Oxolinic-Acid
https://he01.tci-thaijo.org/index.php/jhealthres/article/download/189011/132426/
https://file.medchemexpress.com/batch_PDF/HY-B1002/Oxolinic-acid-SDS-MedChemExpress.pdf
https://www.ema.europa.eu/en/documents/mrl-report/oxolinic-acid-summary-report-2-committee-veterinary-medicinal-products_en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Oxolinic-Acid
https://he01.tci-thaijo.org/index.php/jhealthres/article/download/189011/132426/
https://file.medchemexpress.com/batch_PDF/HY-B1002/Oxolinic-acid-SDS-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6963619/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6963619/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Respiratory Protection: Use a NIOSH-approved dust respirator, especially when handling the
powder form, to prevent inhalation.[1][6] Operations should be conducted in a well-ventilated
area, and if ventilation is insufficient, suitable respiratory equipment is mandatory.[1][2][3][6]

Operational Plan: Step-by-Step Handling Procedure
o Preparation: Before handling, ensure that a safety shower and eyewash station are

accessible.[2][3][4] Read the Safety Data Sheet (SDS) thoroughly.

o Work Area: Always handle Oxolinic Acid in a well-ventilated area or under a fume hood to
keep airborne levels low.[1][6]

» Handling: Avoid the formation and inhalation of dust and aerosols.[2][3] Do not eat, drink, or
smoke in the handling area.[1][2][3]

o Hygiene: Wash hands thoroughly with soap and water after handling.[1][2][3] Contaminated
work clothes should be laundered separately before reuse.[1]

o Storage: Keep the container tightly sealed when not in use and store it in a cool, well-
ventilated, and dry place, away from direct sunlight and sources of ignition.[2][3][7]
Recommended storage temperature is typically 2-8°C for the powder form.[7][8]

Spill and Emergency Plan

Minor Spills (Powder):

Clean up spills immediately.[1]

Use dry clean-up procedures and avoid generating dust.[1]

Dampen the powder with water to prevent it from becoming airborne before sweeping.[1]

Sweep up the material and place it into a suitable, sealed container for disposal.[1][9][10]

Ventilate the area and wash the spill site after the material pickup is complete.[9]

Major Spills:
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o Evacuate personnel to a safe area and alert emergency responders.[1][2][3]

o Ensure adequate ventilation.[2][3]

» Control personal contact by wearing full protective equipment, including a respirator.[1][2][3]
o Prevent the spillage from entering drains or water courses.[1][2][3]

» Contain and collect the spilled material using methods that do not generate dust (e.g.,
vacuum with HEPA filter or wet sweeping) and place it in a labeled container for disposal.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
separating eyelids with fingers.[2][3] Call a physician promptly.[2][3]

» Skin Contact: Rinse skin thoroughly with plenty of water.[2][3] Remove contaminated clothing
and shoes and seek medical attention.[2][3]

 Inhalation: Move the person to fresh air.[2][3] If breathing is difficult, provide respiratory
support.[2][3]

e Ingestion: Wash out the mouth with water.[2][3] Do NOT induce vomiting.[2][3] Call a
physician immediately.[2][3][11]

Disposal Plan

All waste materials should be disposed of in accordance with local, regional, and national
regulations.[2][3][11] Place waste Oxolinic Acid and any contaminated materials (e.g., gloves,
wipes) in a suitable, closed container clearly labeled for chemical waste.[1][10] Avoid releasing
the chemical into the environment as it is very toxic to aquatic life with long-lasting effects.[3]

Quantitative Data Summary

The following tables summarize key quantitative toxicological and physicochemical data for
Oxolinic Acid.

Toxicological Data
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Parameter Species Route Value Reference
LDso (Lethal
Rat Oral 525 mg/kg [1]
Dose, 50%)
Oral > 2000 mg/kg [3]
Mouse Oral 1890 mg/kg [1]
Oral > 6000 mg/kg [3]
Hamster Oral > 6000 mg/kg [3]
Dog Oral > 1000 mg/kg [3]
ADI (Acceptable 0.021 mg/kg
) Human N/A [12]
Daily Intake) bw/day
ARTD (Acute
Human N/A 0.06 mg/kg bw [12]
Reference Dose)
Occupational )
N/A N/A Not Established [2][3][4]

Exposure Limits

Physicochemical Properties

Property Value Reference
Molecular Formula C13H11NOs [21[7]
Molecular Weight 261.23 g/mol [21[7]
Appearance White Crystalline Powder [7]

Melting Point 314-316°C (decomposes) [7]

Boiling Point 473°C (estimate) [7]

Water Solubility 3.214 mg/L [7]

pKa 5.94+0.20 [7]

Experimental Protocols
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Detailed, step-by-step experimental protocols for the toxicological studies cited above are not
available in the public domain safety documents reviewed. The provided LDso values are
derived from acute toxicity studies where the substance was administered orally to various
animal models to determine the dose that is lethal to 50% of the test population.[1][3] Similarly,
the ADI and ARfD values were established by regulatory bodies like the Food Safety
Commission of Japan based on a comprehensive review of toxicological data, including
subacute toxicity, chronic toxicity, and reproductive toxicity studies in animals.[12] These
studies follow standardized methodologies but specific, detailed protocols are not provided in
the summary reports.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Oxolinic Acid in
a laboratory setting, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Oxolinic Acid, from preparation to disposal and spill

response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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